Cas no 74222-04-1 (2-Propenoic acid, 3-(2-naphthalenyl)-2-nitro-, ethyl ester)

74222-04-1 structure
Product name:2-Propenoic acid, 3-(2-naphthalenyl)-2-nitro-, ethyl ester
2-Propenoic acid, 3-(2-naphthalenyl)-2-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(2-naphthalenyl)-2-nitro-, ethyl ester
- ethyl 3-naphthalen-2-yl-2-nitroprop-2-enoate
- 74222-04-1
- Ethyl 3-(naphthalen-2-yl)-2-nitroprop-2-enoate
- DTXSID00824884
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- Inchi: InChI=1S/C15H13NO4/c1-2-20-15(17)14(16(18)19)10-11-7-8-12-5-3-4-6-13(12)9-11/h3-10H,2H2,1H3
- InChI Key: YHQJMLCTEMYLGW-UHFFFAOYSA-N
- SMILES: CCOC(=O)C(=CC1=CC2=CC=CC=C2C=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 271.08445790g/mol
- Monoisotopic Mass: 271.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 72.1Ų
- XLogP3: 3.9
2-Propenoic acid, 3-(2-naphthalenyl)-2-nitro-, ethyl ester Related Literature
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Dinah R. Parker,Michael J. Pitcher,Peter J. Baker,Isabel Franke,Tom Lancaster,Stephen J. Blundell,Simon J. Clarke Chem. Commun., 2009, 2189-2191
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Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
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Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
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Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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